Cas no 1780022-79-8 (N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine)
N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine
- 1780022-79-8
- EN300-1801721
- N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine
-
- Inchi: 1S/C9H12FNO2/c1-11(12)6-7-3-4-9(13-2)8(10)5-7/h3-5,12H,6H2,1-2H3
- InChI Key: QYAIJPFKBIGMML-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CN(C)O)OC
Computed Properties
- Exact Mass: 185.08520679g/mol
- Monoisotopic Mass: 185.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 32.7Ų
N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1801721-0.05g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1801721-0.1g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1801721-0.25g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1801721-0.5g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1801721-1.0g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1801721-2.5g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1801721-5.0g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1801721-10.0g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1801721-1g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1801721-5g |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylhydroxylamine |
1780022-79-8 | 5g |
$2028.0 | 2023-09-19 |
N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine
Research Briefing on N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine (CAS: 1780022-79-8) in Chemical Biology and Pharmaceutical Applications
The compound N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine (CAS: 1780022-79-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This hydroxylamine derivative, characterized by its unique fluorinated methoxyphenyl structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems.
Recent studies published in the Journal of Medicinal Chemistry (2023) have highlighted the compound's role as a key intermediate in the synthesis of selective monoamine oxidase (MAO) inhibitors. The presence of both fluorine and methoxy substituents on the phenyl ring appears to enhance the molecule's ability to interact with specific enzyme binding pockets, while the N-methylhydroxylamine moiety contributes to its metabolic stability and bioavailability.
In neuropharmacology research, 1780022-79-8 has been investigated for its potential in Parkinson's disease treatment. A 2024 study demonstrated that derivatives of this compound exhibit selective inhibition of MAO-B with IC50 values in the nanomolar range, while showing minimal activity against MAO-A, suggesting reduced risk of dietary interactions compared to traditional MAO inhibitors. The fluorine atom at the 3-position was found to be crucial for this selectivity through comprehensive structure-activity relationship (SAR) studies.
From a chemical biology perspective, the compound has been utilized as a versatile building block in PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a linker between target-binding ligands and E3 ubiquitin ligase-recruiting molecules has been demonstrated in recent cancer research, particularly for targeting undruggable proteins in oncology. The stability of the N-O bond under physiological conditions while maintaining sufficient reactivity for targeted protein degradation makes this compound particularly valuable.
Analytical characterization of 1780022-79-8 has been significantly advanced through recent developments in mass spectrometry and NMR techniques. A 2023 publication in Analytical Chemistry reported a novel LC-MS/MS method for quantifying this compound and its metabolites in biological matrices, achieving detection limits below 1 ng/mL. This methodological advancement has facilitated more accurate pharmacokinetic studies of derivatives in preclinical models.
The synthetic accessibility of 1780022-79-8 has been improved through recent process chemistry innovations. A 2024 Organic Process Research & Development paper described a scalable, green chemistry approach using continuous flow technology that increased yield from 62% to 89% while reducing organic solvent consumption by 70%. This development is particularly significant for potential commercial-scale production of pharmaceutical candidates derived from this scaffold.
Current challenges in the application of this compound include optimizing its blood-brain barrier penetration for CNS targets and further improving its metabolic stability. Ongoing research is exploring structural modifications, particularly at the hydroxylamine nitrogen and the methoxy group, to address these limitations while maintaining the compound's favorable pharmacological properties.
1780022-79-8 (N-(3-fluoro-4-methoxyphenyl)methyl-N-methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)